Cas no 1215639-69-2 ((6,8-difluoro-4-oxoquinolin-1(4H)-yl)acetic acid)

• Product Name: (6,8-difluoro-4-oxoquinolin-1(4H)-yl)acetic acid
• CAS No: 1215639-69-2
• MF: C₁₁H₇F₂NO₃
• MW: 239.174989938736
• CID: 5950802
• PubChem ID: 46397780
• Update Time: 2025-06-23

(6,8-difluoro-4-oxoquinolin-1(4H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (6,8-difluoro-4-oxoquinolin-1(4H)-yl)acetic acid
• 2-(6,8-difluoro-4-oxoquinolin-1(4H)-yl)acetic acid
• 1(4H)-Quinolineacetic acid, 6,8-difluoro-4-oxo-
• AKOS005175402
• 2-[6,8-DIFLUORO-4-OXO-1(4H)-QUINOLINYL]ACETIC ACID
• 2-(6,8-difluoro-4-oxo-1,4-dihydroquinolin-1-yl)acetic acid
• (6,8-Difluoro-4-oxo-4H-quinolin-1-yl)-acetic acid
• MFCD13704856
• (6,8-Difluoro-4-oxo-4H-quinolin-1-yl)-acetic acid
• BB 0241139
• VS-02856
• 1215639-69-2
• 2-(6,8-difluoro-4-oxoquinolin-1-yl)acetic acid

• Inchi： 1S/C11H7F2NO3/c12-6-3-7-9(15)1-2-14(5-10(16)17)11(7)8(13)4-6/h1-4H,5H2,(H,16,17)
• InChI Key： BJLVRLSDLDWAIT-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C2=C(C=C(F)C=C2F)C(=O)C=C1

Computed Properties

• Exact Mass: 239.03939941g/mol
• Monoisotopic Mass: 239.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.516±0.06 g/cm3(Predicted)
• Boiling Point: 414.9±45.0 °C(Predicted)
• pka: 3.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on (6,8-difluoro-4-oxoquinolin-1(4H)-yl)acetic acid

Introduction to (6,8-Difluoro-4-Oxoquinolin-1(4H)-yl)Acetic Acid (CAS No. 1215639-69-2)

(6,8-Difluoro-4-Oxoquinolin-1(4H)-yl)Acetic Acid, also known by its CAS number 1215639-69-2, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications.

The structure of (6,8-Difluoro-4-Oxoquinolin-1(4H)-yl)Acetic Acid consists of a quinoline ring system with fluorine substituents at positions 6 and 8, an oxo group at position 4, and an acetic acid moiety attached at position 1. This unique arrangement of functional groups contributes to its distinctive chemical properties and biological interactions.

Recent studies have highlighted the potential of quinoline derivatives as inhibitors of various enzymes and signaling pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry demonstrated that certain quinoline-based compounds exhibit potent anti-proliferative effects against cancer cell lines by targeting specific kinases.

In terms of synthesis, the preparation of (6,8-Difluoro-4-Oxoquinolin-1(4H)-yl)Acetic Acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and acetylation processes. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research purposes.

The pharmacokinetic properties of this compound have also been a focus of recent investigations. Studies conducted by researchers at the University of California suggest that (6,8-Difluoro-4-Oxoquinolin-1(4H)-yl)Acetic Acid exhibits favorable absorption profiles in preclinical models, indicating its potential as an orally bioavailable drug candidate.

In addition to its pharmacological applications, this compound has shown promise in other areas such as agrochemicals and materials science. For example, its ability to inhibit certain microbial enzymes makes it a potential candidate for developing novel antimicrobial agents.

The environmental impact of (6,8-Difluoro-4-Oxoquinolin-1(4H)-yl)Acetic Acid has also been evaluated in recent studies. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, reducing its potential ecological footprint.

In conclusion, (6,8-Difluoro-4-Oxoquinolin-1(4H)-yl)Acetic Acid (CAS No. 1215639-69-2) represents a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique chemical structure and promising biological activities continue to drive further research into its therapeutic potential and practical uses.